Cas no 247068-83-3 ((1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester)

• Product Name: (1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester
• CAS No: 247068-83-3
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD28167910
• CID: 2086345
• PubChem ID: 57661786
• Update Time: 2025-10-31

(1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• [(1S)-3-Methyl-1-[[(2S)-2-methyloxiranyl]carbonyl]butyl]-carbamic Acid 1,1-Dimethylethyl Ester
• Carbamic acid, N-[(1S)-3-methyl-1-[[(2S)-2-methyl-2-oxiranyl]carbonyl]butyl]-, 1,1-dimethylethyl ester
• Carfilzomib-intermediate
• tert-Butyl ((S)-4-methyl-1-((S)-2-methyloxiran-2-yl)-1-oxopentan-2-yl)carbamate
• tert-butyl (S)-4-methyl-1-((S)-2-methyloxiran-2-yl)-1-oxopentan-2-ylcarbamate
• [(1S)-3-Methyl-1-[[(2S)-2-methyloxiranyl]carbonyl]butyl]carbamic acid 1,1-dimethylethyl ester
• CarbaMic acid,N-[(1S)-3-Methyl-1-[[(2S)-2-Methyl-2-oxiranyl]carbonyl]butyl]-,1,1-diMethylethyl ester
• SCHEMBL13884646
• tert-butyl N-[(2S)-4-methyl-1-[(2S)-2-methyloxiran-2-yl]-1-oxopentan-2-yl]carbamate
• [(1S)-3-Methyl-1-[[(2S)-2-methyloxiranyl]carbonyl]butyl]-carbamic Acid 1,1-Dimethylethyl Ester-d3
• CS-M2707
• N-[(1S)-3-Methyl-1-[[(2S)-2-methyl-2-oxiranyl]carbonyl]butyl]-, 1,1-dimethylethyl ester
• XJA06883
• DB-300192
• 247068-83-3
• CS-13250
• s10619
• AKOS028109782
• tert-Butyl((S)-4-methyl-1-((S)-2-methyloxiran-2-yl)-1-oxopentan-2-yl)carbamate
• Carbamic acid, N-((1S)-3-methyl-1-(((2S)-2-methyl-2-oxiranyl)carbonyl)butyl)-, 1,1-dimethylethyl ester
• 812-494-2
• (1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester

• MDL： MFCD28167910
• Inchi： 1S/C14H25NO4/c1-9(2)7-10(11(16)14(6)8-18-14)15-12(17)19-13(3,4)5/h9-10H,7-8H2,1-6H3,(H,15,17)/t10-,14-/m0/s1
• InChI Key： DDMPMIMTLBGEHT-HZMBPMFUSA-N
• SMILES： O1C[C@@]1(C)C([C@H](CC(C)C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 2.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Boiling Point: 369.8±37.0 °C at 760 mmHg
• Flash Point: 177.5±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Additional information on (1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester

Introduction to (1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester and Its CAS No. 247068-83-3

The compound with the CAS number 247068-83-3 is known as (1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester. This compound belongs to a class of molecules that have garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The presence of a chiral center in its molecular structure makes it a valuable candidate for the development of enantiomerically pure drugs, which are often required to achieve optimal therapeutic efficacy while minimizing side effects.

In recent years, there has been a growing interest in the development of chiral auxiliaries and reagents that can facilitate the synthesis of enantiomerically pure compounds. The structure of (1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester incorporates an oxirane ring, which is a key feature that contributes to its utility in asymmetric synthesis. Oxirane rings, also known as epoxides, are versatile intermediates that can undergo various chemical transformations, making them valuable tools in organic synthesis.

The use of this compound in pharmaceutical research has been particularly intriguing due to its potential applications in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, and their inhibition is often a key strategy in the development of drugs for treating diseases such as cancer, HIV, and inflammation-related disorders. The oxirane ring in the molecular structure of (1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester can be used to selectively interact with the active sites of proteases, thereby inhibiting their activity.

Recent studies have demonstrated that this compound can serve as a precursor in the synthesis of novel protease inhibitors. For instance, researchers have utilized the oxirane ring to introduce specific functional groups that enhance the binding affinity and selectivity of the resulting inhibitors. These modifications have led to the development of more effective and less toxic protease inhibitors, which represent significant advancements in drug design.

The chiral nature of (1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester also makes it a valuable tool in studying the stereochemistry of biological reactions. Chiral molecules can exist as two enantiomers, which are mirror images of each other but cannot be superimposed. These enantiomers often exhibit different biological activities, making it essential to understand their stereochemical properties. The use of this compound has provided insights into how chirality influences enzyme-substrate interactions and has helped researchers develop more effective strategies for designing chiral drugs.

In addition to its applications in protease inhibition and stereochemical studies, (1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester has shown promise in other areas of pharmaceutical research. For example, it has been used as an intermediate in the synthesis of non-peptide protease inhibitors. These inhibitors are particularly important because they do not require peptide bonds for binding to their target enzymes, making them more stable and easier to synthesize.

The structural features of this compound have also been exploited in the development of new methodologies for asymmetric synthesis. Asymmetric synthesis is a branch of organic chemistry that focuses on creating chiral molecules with high enantiomeric purity. The use of chiral auxiliaries and reagents like (1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester has enabled researchers to achieve high levels of enantioselectivity in their synthetic routes.

One notable application of this compound is in the synthesis of beta-blockers, which are medications used to treat conditions such as hypertension and angina. Beta-blockers work by blocking the effects of epinephrine on beta-adrenergic receptors found on cells throughout the body. The stereochemistry of beta-blockers plays a critical role in their efficacy and safety profiles. Researchers have utilized derivatives of (1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester to develop new beta-blockers with improved pharmacological properties.

The oxirane ring present in this compound can also be used to introduce other functional groups that enhance its utility as a synthetic intermediate. For example, it can be converted into esters or amides through nucleophilic substitution reactions. These derivatives have been used in various synthetic transformations, including cross-coupling reactions and polymerization processes.

In conclusion, (1S)-3-Methyl-1-(2S)-2-methyloxiranylcarbonylbutyl-carbamic Acid 1,1-Dimethylethyl Ester (CAS No. 247068-83-3) is a versatile compound with significant applications in pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing enantiomerically pure drugs and studying the stereochemistry of biological reactions. The ongoing research into this compound continues to uncover new possibilities for its use in drug development and synthetic chemistry.